Cas no 19823-49-5 (Benzeneacetic acid, a-(2-thienylmethylene)-)

• Product Name: Benzeneacetic acid, a-(2-thienylmethylene)-
• CAS No: 19823-49-5
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 1390220
• Update Time: 2024-08-16

Benzeneacetic acid, a-(2-thienylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(2-thienylmethylene)-
• Benzeneacetic acid, α-(2-thienylmethylene)-

• Inchi： 1S/C13H10O2S/c14-13(15)12(9-11-7-4-8-16-11)10-5-2-1-3-6-10/h1-9H,(H,14,15)
• InChI Key： YWTATITWHQRQBK-UHFFFAOYSA-N
• SMILES： C1(C(=CC2SC=CC=2)C(O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 230.0402

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Melting Point: 194 °C
• Boiling Point: 343.7±27.0 °C(Predicted)
• PSA: 37.3
• pka: 3.85±0.19(Predicted)